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Compound of Interest |

Compound Name: 1,2-Dimethylpyrrole
CAS No.: 600-29-3
Cat. No.: B1599162
- 7

CAS: 600-29-3 | Formula: CeHsoN | Molecular Weight: 95.14 g/mol [1]

Executive Summary: The Isomer Distinction

Critical Alert for Researchers: 1,2-Dimethylpyrrole (N-methyl-2-methylpyrrole) is frequently
confused with its more common isomer, 2,5-dimethylpyrrole. While they share a molecular
formula, their reactivity and safety profiles differ significantly due to the substitution pattern on
the nitrogen atom.[2]

e 1,2-Dimethylpyrrole: A tertiary amine structure.[2] It lacks the N-H proton, making it a
stronger nucleophile and preventing N-deprotonation side reactions.[2]

e 2,5-Dimethylpyrrole: A secondary amine.[2]

This guide focuses exclusively on the 1,2-isomer (CAS 600-29-3), a potent nucleophilic
building block used in the synthesis of complex heterocycles and pharmaceutical
intermediates. Its primary acute hazard is irreversible eye damage (H318), necessitating strict
engineering controls beyond standard organic solvent protocols.[2]

Part 1: Chemical Identity & Physicochemical
Properties|[3]
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Unlike the well-characterized 2,5-isomer, experimental physical data for 1,2-dimethylpyrrole is
sparse in public databases. The values below combine available experimental data with
chemically grounded estimates based on structural analogs (1-methylpyrrole and 2-

methylpyrrole).
Physicochemical Data Table
Property Value | Estimate Source | Rationale
) Liquid (Colorless to pale ]
Physical State Standard pyrrole behavior

yellow)

Interpolated between 1-
Boiling Point Est. 140-150 °C methylpyrrole (112°C) and 2-
methylpyrrole (148°C) [1].

Consistent with GHS H226
Flash Point Est. 45-55 °C (Flammable Liquid)
classification.[2]

_ Analogous to methylpyrrole
Density ~0.90-0.94 g/mL o
derivatives.[2]

- Immiscible in water; Miscible in ) - o
Solubility E{OH. DMSO Lipophilic heterocyclic ring.[2]

o ] o Electron-rich aromatic ring;
Reactivity High Nucleophilicity o
prone to oxidation in air.[2]

Scientist’s Insight - Stability: Pyrroles are notoriously sensitive to oxidation and acid-catalyzed
polymerization. 1,2-Dimethylpyrrole should be stored under an inert atmosphere
(Argon/Nitrogen) at 2—8°C to prevent the formation of polymeric tars, which can complicate
purification and yield calculation.

Part 2: Hazard Identification & Toxicology (GHS)

The regulatory classification highlights a specific, severe risk profile.[2] The combination of
flammability and severe eye toxicity requires a "zero-exposure" approach to handling.

GHS Classification (29 CFR 1910.1200 / CLP)
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Flammable Liquid 3 (H226): Flammable liquid and vapor.[2]

Acute Toxicity, Oral 4 (H302): Harmful if swallowed.[2]

Skin Irritation 2 (H315): Causes skin irritation.[2]

Eye Damage 1 (H318):DANGER - Causes serious eye damage.[2]

STOT SE 3 (H335): May cause respiratory irritation.[2]

Deep Dive: The Mechanism of Eye Damage (H318)

The "Danger” signal word for eye damage is not to be taken lightly.[2] Unlike simple irritants,
substances with H318 classification can cause corneal opacity and irreversible vision loss upon
contact.[2]

e Mechanism: The basicity of the nitrogen (though weak in pyrroles, the alkyl substitution
increases electron density) combined with the solvent properties allows the chemical to
penetrate the corneal epithelium rapidly.[2]

o Protocol Implication: Standard safety glasses are insufficient.[2] Chemical splash goggles or
a face shield are mandatory when handling volumes >10 mL or during transfers.

Part 3: Safe Handling & Engineering Controls
Engineering Controls

o Primary Containment: All operations involving open transfers must occur within a certified
chemical fume hood.[2]

« Airflow: Maintain face velocity >100 fpm to capture volatile vapors (H335).

 Inert Atmosphere: Use a Schlenk line or glovebox for dispensing to maintain purity and
reduce fire risk.[2]

Personal Protective Equipment (PPE) Matrix
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Body Part Recommended PPE Scientific Rationale
) Prevents direct splash entry;
Chemical Splash Goggles + ) i
Eyes/Face ) shields face from exothermic
Face Shield )
reaction spatters.[2]
Pyrroles can permeate
Nitrile (Double gloved) or standard latex.[2] Double
Hands

Barrier Laminate

gloving provides a

breakthrough time buffer.

Respiratory

Half-mask with Organic Vapor

Cartridge

Required only if working
outside a fume hood (e.g., spill

cleanup).[2]

Body

Flame-Resistant (FR) Lab
Coat

Mitigates H226 flammability
risk.[2]

Safety Decision Workflow

The following diagram outlines the decision logic for handling 1,2-dimethylpyrrole, prioritizing

eye protection and flammability controls.
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Task: Handle 1,2-Dimethylpyrrole

Volume > 10 mL?

REQUIRED: REQUIRED:
Splash Goggles + Face Shield Splash Goggles
FR Lab Coat Nitrile Gloves
Double Nitrile Gloves Lab Coat

Fume Hood Available?

Yes o]

Use Schlenk/Inert Technique
(Prevent Oxidation/Fire)

l

Proceed with Synthesis

STOP: Relocate to Hood

Click to download full resolution via product page

Figure 1: Risk Assessment Workflow for 1,2-Dimethylpyrrole handling. Note the escalation of
PPE based on volume.
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Part 4: Synthesis & Application in Drug

Development[4]
The Nucleophilic Advantage

In medicinal chemistry, 1,2-dimethylpyrrole is valued for its enhanced nucleophilicity
compared to NH-pyrroles.[2] The methyl group on the nitrogen pushes electron density into the
ring (inductive effect), making the C-5 position highly reactive toward electrophiles.

Key Application: Reaction with Benzhydrylium lons and Alkylsquarates.[2] Research
demonstrates that 1,2-dimethylpyrrole reacts with electrophiles (like benzhydrylium ions)
significantly faster than its N-unsubstituted counterparts [2].[2] This makes it an ideal candidate
for:

e C-C Bond Formation: Rapid functionalization at the 5-position.

e Squaraine Dye Synthesis: Reacts with alkylsquarates to form squarylium dyes used in bio-
imaging [3].[2]

Experimental Protocol: Electrophilic Substitution
(General)

Note: This is a generalized procedure based on reactivity profiles [2].

Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and argon
inlet.

e Reagents: Dissolve 1,2-dimethylpyrrole (1.0 eq) in anhydrous Dichloromethane (DCM).

» Addition: Cool to 0°C. Add the electrophile (e.g., acid chloride or benzhydrylium salt)
dropwise to control the exotherm.

e Monitoring: Monitor by TLC. The high nucleophilicity usually drives the reaction to completion
within 1-2 hours.

e Quench: Quench with saturated NaHCOs (aq).
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o Safety Note: Quenching may release COz2; ensure venting to prevent pressure buildup.[2]

Reactivity Pathway Diagram

The following diagram illustrates the nucleophilic attack mechanism, highlighting the specific
reactivity of the 1,2-isomer.

: Fast Attack
1,2-Dimethylpyrrole

(Nucleophile) High e- Density)
Sigma Complex | -H+ (Re-aromatization) . SESNIEIHE
1,2-Dimethylpyrrole

/ (C-5 Attack)
Electrophile (E+)

(e.g., Benzhydrylium)

Click to download full resolution via product page

Figure 2: Nucleophilic substitution pathway at the C-5 position, facilitated by N-methyl electron
donation.

Part 5: Emergency Response Protocols
Fire (H226)

¢ Media: Carbon dioxide (CO2), dry chemical powder, or alcohol-resistant foam.

o Contraindication: Do NOT use a solid water stream; it may scatter the burning liquid (density
< 1.0).[2]

Accidental Release (Spill)

o Evacuate: Clear the immediate area of ignition sources.[2]
o PPE: Don full PPE (Goggles, Nitrile gloves, Respirator if outside hood).[2]
e Contain: Cover spill with an inert absorbent (Vermiculite or Sand).[2]

o Do not use sawdust (combustible).[2]

o Disposal: Transfer to a sealed container labeled "Flammable Hazardous Waste."
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First Aid
o Eye Contact (Critical): Rinse immediately with water for at least 15 minutes, lifting upper and

lower eyelids.[2] Seek immediate ophthalmological attention.

o Skin Contact: Wash with soap and water.[2] Remove contaminated clothing (solvents can
trap chemical against skin).

 Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration). Call a Poison Control
Center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1599162#1-2-dimethylpyrrole-health-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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